Cas no 1020454-17-4 (1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole)

• Product Name: 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• CAS No: 1020454-17-4
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 5981699
• PubChem ID: 27452899
• Update Time: 2025-11-02

1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole
• (3,4-dimethoxyphenyl)-(3,5-dimethyl-4-pyrrolidin-1-ylsulfonylpyrazol-1-yl)methanone
• F2065-0164
• (3,4-dimethoxyphenyl)(3,5-dimethyl-4-(pyrrolidin-1-ylsulfonyl)-1H-pyrazol-1-yl)methanone
• 1020454-17-4
• AKOS021684181

• Inchi： 1S/C18H23N3O5S/c1-12-17(27(23,24)20-9-5-6-10-20)13(2)21(19-12)18(22)14-7-8-15(25-3)16(11-14)26-4/h7-8,11H,5-6,9-10H2,1-4H3
• InChI Key： SVRZPUSUTXKTTI-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(N1C(C)=C(S(N2CCCC2)(=O)=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 393.13584202g/mol
• Monoisotopic Mass: 393.13584202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 99.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole

Comprehensive Guide to 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 1020454-17-4): Properties, Applications, and Market Insights

The compound 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole (CAS No. 1020454-17-4) is a specialized pyrazole derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxybenzoyl and pyrrolidine sulfonyl moieties, make it a valuable intermediate for drug discovery and material science applications. This article delves into its chemical properties, synthesis pathways, and emerging uses in cutting-edge industries.

From a molecular perspective, 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole exhibits intriguing characteristics due to its heterocyclic core and functional group diversity. The presence of both electron-donating (dimethoxy) and electron-withdrawing (sulfonyl) groups creates a balanced electronic environment, which is particularly relevant for researchers exploring structure-activity relationships in medicinal chemistry. Recent studies suggest potential applications in developing kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment.

The synthesis of CAS 1020454-17-4 typically involves multi-step organic reactions, with key steps including pyrazole ring formation, sulfonylation, and benzoylation. Process optimization for this compound has gained attention in green chemistry circles, as researchers seek more sustainable methods for producing such complex heterocycles. The compound's solubility profile (moderate in polar organic solvents but poor in water) makes it particularly interesting for formulation scientists working on drug delivery systems.

In the pharmaceutical sector, derivatives of 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole are being investigated for their potential as selective enzyme modulators. The pyrrolidine sulfonyl group in particular has shown promise in enhancing binding affinity to certain biological targets. This aligns with current trends in precision medicine, where researchers are actively searching for novel scaffolds that can be optimized for specific therapeutic applications.

Market analysis indicates growing demand for specialty pyrazole compounds like CAS 1020454-17-4, particularly from contract research organizations and academic laboratories. The compound's versatility as a chemical building block makes it valuable for fragment-based drug discovery approaches. Suppliers are noting increased inquiries about this specific pyrazole sulfonamide derivative, especially from researchers working on protein-protein interaction inhibitors.

From a regulatory standpoint, 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole is classified as a research chemical with no current restrictions, making it accessible for legitimate scientific investigation. However, proper material safety data should always be consulted before handling, as with any laboratory chemical. The compound's stability under normal conditions and compatibility with common organic synthesis techniques contribute to its utility in various research settings.

Recent patent literature reveals innovative applications of pyrazole sulfonamide derivatives in materials science, particularly in the development of functional coatings and advanced polymers. The 3,4-dimethoxybenzoyl moiety in CAS 1020454-17-4 appears to contribute to interesting photophysical properties that are being explored for potential use in organic electronic devices. This dual applicability in both life sciences and materials science makes this compound particularly noteworthy.

For researchers considering working with 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole, several analytical techniques have proven effective for characterization. HPLC methods have been developed for purity assessment, while NMR spectroscopy (particularly ¹H and ¹³C) provides detailed structural information. The compound's mass spectral signature and chromatographic behavior have been well-documented in recent analytical chemistry publications.

Looking forward, the scientific community anticipates expanded applications for CAS 1020454-17-4 and related pyrazole sulfonamides. Current research trends suggest potential in developing bioconjugates for targeted therapies and as scaffolds for covalent inhibitors. The compound's structural features make it amenable to various medicinal chemistry optimization strategies, which is why it continues to attract attention from both industrial and academic research groups.

In conclusion, 1-(3,4-dimethoxybenzoyl)-3,5-dimethyl-4-(pyrrolidine-1-sulfonyl)-1H-pyrazole represents an important addition to the toolkit of modern chemical research. Its combination of structural complexity and synthetic accessibility positions it as a valuable intermediate for numerous applications. As research into heterocyclic compounds continues to advance, this particular pyrazole derivative is likely to play an increasingly significant role in both pharmaceutical development and materials innovation.